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Compound of Interest

Compound Name: 1,2-Dibromobutane

Cat. No.: B1584511

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 1,2-Dibromobutane. Adherence to these procedures is critical for ensuring
laboratory safety and regulatory compliance.

Hazard Identification and Immediate Precautions

1,2-Dibromobutane is a hazardous chemical that requires careful handling. It is classified as a
combustible liquid that is toxic if swallowed or in contact with skin, and it can cause serious skin
and eye irritation.[1][2] Inhalation may also be harmful and cause respiratory irritation.[1][3]

Key Hazards:

Acute Toxicity: Harmful if swallowed or in contact with skin.[1][2]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][4]

Inhalation Hazard: Harmful if inhaled and may cause respiratory irritation.[1][3]

Flammability: Combustible liquid.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1,2-Dibromobutane.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Viton®, Barrier®).
Inspect gloves for integrity

before each use.

To prevent skin contact, as the
substance is toxic upon dermal
absorption and causes skin

irritation.[1]

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
which can cause serious eye

irritation.[1]

Skin and Body Protection

A lab coat or chemical-
resistant apron. Full-body
protection may be required for
large quantities or in case of a

spill.

To prevent skin contact and
contamination of personal
clothing.[1][5]

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood. If ventilation is
inadequate or for large-scale
use, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors is

necessary.

To prevent inhalation of
harmful vapors that can cause

respiratory irritation.[1][6]

Safe Handling and Storage Protocol

A systematic approach to handling and storage is crucial to minimize exposure and ensure

stability of the chemical.

Operational Steps:

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[5][7]

o Ventilation: All work with 1,2-Dibromobutane must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[1]
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» Dispensing: When transferring the liquid, avoid splashing. Use appropriate tools such as a
pipette or a funnel.

o Heating: Keep away from heat, sparks, and open flames.[1]

e Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1] The
storage area should be locked to restrict access.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[5]

Emergency Procedures

Immediate and appropriate response to an exposure or spill is critical.
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Emergency Scenario First Aid and Spill Response

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[1]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[1]

Move the exposed person to fresh air. If not
) breathing, give artificial respiration. If breathing
Inhalation o ] ) ] )
is difficult, give oxygen. Seek immediate medical

attention.[1]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.[6]

Absorb the spill with an inert, non-combustible
_ material such as sand or vermiculite. Place the
Small Spill ) o
contaminated material into a labeled, sealed

container for hazardous waste disposal.

Evacuate the area. Do not attempt to clean up
) the spill unless you are trained to do so. Contact
Large Spill . )
your institution's environmental health and

safety department immediately.

Disposal Plan

1,2-Dibromobutane and any contaminated materials must be disposed of as hazardous
waste.

Disposal Steps:
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e Waste Collection: Collect all 1,2-Dibromobutane waste, including contaminated PPE and
spill cleanup materials, in a designated, properly labeled, and sealed container.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "1,2-Dibromobutane.”

o Storage of Waste: Store the hazardous waste container in a designated, secure area away
from incompatible materials.

» Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
and certified hazardous waste disposal company.[1] Do not dispose of 1,2-Dibromobutane
down the drain or in regular trash.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative properties of 1,2-
Dibromobutane.

Property Value

Molecular Formula C4H8Br2[2]

Molecular Weight 215.91 g/mol [2]

Appearance Colorless to yellowish liquid[2]

Density 1.789 g/mL at 25 °C[3]

Boiling Point 166-168 °C

Flash Point 113 °C (235.4 °F) - closed cupl[3]
Solubility Insoluble in water; miscible with alcohol[3]

Workflow for Safe Handling and Disposal

The following diagram illustrates the standard operating procedure for working with 1,2-
Dibromobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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